Cas no 62886-07-1 (Acetic acid, (2-benzothiazolylthio)-, 4-chlorophenyl ester)

• Product Name: Acetic acid, (2-benzothiazolylthio)-, 4-chlorophenyl ester
• CAS No: 62886-07-1
• MF: C₁₅H₁₀ClNO₂S₂
• MW: 335.82840013504
• CID: 390482
• PubChem ID: 12351166
• Update Time: 2025-04-19

Acetic acid, (2-benzothiazolylthio)-, 4-chlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (2-benzothiazolylthio)-, 4-chlorophenyl ester
• (4-chlorophenyl) 2-(1,3-benzothiazol-2-ylsulfanyl)acetate
• 62886-07-1
• DTXSID90493326
• 4-Chlorophenyl [(1,3-benzothiazol-2-yl)sulfanyl]acetate

• Inchi： 1S/C15H10ClNO2S2/c16-10-5-7-11(8-6-10)19-14(18)9-20-15-17-12-3-1-2-4-13(12)21-15/h1-8H,9H2
• InChI Key： NUFYHQBTPCZBLY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(CSC1=NC2C=CC=CC=2S1)=O

Computed Properties

• Exact Mass: 334.9841486g/mol
• Monoisotopic Mass: 334.9841486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 92.7Ų